![molecular formula C7H10N2O B562348 2-(4-Aminopyridin-2-yl)ethanol CAS No. 101012-38-8](/img/structure/B562348.png)
2-(4-Aminopyridin-2-yl)ethanol
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Description
“2-(4-Aminopyridin-2-yl)ethanol” is a chemical compound with the molecular formula C7H10N2O . It is related to the class of chemicals known as aminopyridines .
Synthesis Analysis
The synthesis of similar compounds involves multiple steps, including ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines . A strategy for alcohol synthesis (retrosynthetic analysis) suggests that alcohols can be synthesized from carbon nucleophiles and ketones .Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring attached to an ethanol group via an amine . The empirical formula is C7H10N2O2 .Chemical Reactions Analysis
Amines, such as “this compound”, can undergo a variety of reactions. For instance, they can be converted into alkenes by an elimination reaction .Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as piperidine derivatives, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals . Another compound, TFAP (N-(5-Aminopyridin-2-yl)-4-(trifluoromethyl)benzamide), is a selective cyclooxygenase-1 (COX-1) inhibitor .
Mode of Action
Similar compounds, such as piperazine-containing drugs, are often used as a basic and hydrophilic group to optimize the pharmacokinetic properties of the final molecule or as a scaffold to arrange pharmacophoric groups in the proper position in the interaction with the target macromolecules .
Biochemical Pathways
Similar compounds, such as 2-(pyridin-2-yl) pyrimidine derivatives, have been evaluated against immortalized rat hepatic stellate cells (hsc-t6) for their anti-fibrotic activities .
Pharmacokinetics
Piperazine moiety, which is often found in drugs or bioactive molecules, is known to impact the physicochemical properties of the final molecule .
Result of Action
Similar compounds, such as 2-(pyridin-2-yl) pyrimidine derivatives, have shown to inhibit the expression of collagen, and the content of hydroxyproline in cell culture medium in vitro .
Action Environment
The chemical reactivity of piperazine-based synthons, which are often found in similar compounds, facilitates its insertion into the molecule .
Properties
IUPAC Name |
2-(4-aminopyridin-2-yl)ethanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c8-6-1-3-9-7(5-6)2-4-10/h1,3,5,10H,2,4H2,(H2,8,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGDFRMFLEUOCMN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1N)CCO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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